Cas no 23409-80-5 (1,3-Benzenediol,2,4,6-tris(4-morpholinylmethyl)-)

1,3-Benzenediol,2,4,6-tris(4-morpholinylmethyl)- structure
23409-80-5 structure
Product Name:1,3-Benzenediol,2,4,6-tris(4-morpholinylmethyl)-
CAS No:23409-80-5
MF:C21H33N3O5
MW:407.503825902939
CID:262228
PubChem ID:236589
Update Time:2025-04-19

1,3-Benzenediol,2,4,6-tris(4-morpholinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,2,4,6-tris(4-morpholinylmethyl)-
    • 2,4,6-tris(morpholin-4-ylmethyl)benzene-1,3-diol
    • 2,4,6-tris-morpholinomethyl-resorcinol
    • AC1L5WY6
    • AC1Q79G4
    • AG-K-21848
    • AR-1D3269
    • CTK4F1422
    • HMS3078P06
    • DTXSID00284828
    • 1,3-Benzenediol, 2,4,6-tris(4-morpholinylmethyl)-
    • NSC39205
    • NSC-39205
    • SMR001526897
    • MLS002608146
    • 23409-80-5
    • CHEMBL1725539
    • SCHEMBL17275922
    • Inchi: 1S/C21H33N3O5/c25-20-17(14-22-1-7-27-8-2-22)13-18(15-23-3-9-28-10-4-23)21(26)19(20)16-24-5-11-29-12-6-24/h13,25-26H,1-12,14-16H2
    • InChI Key: MNKGHMTYKRGTBW-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CC1C(=C(C=C(C=1O)CN1CCOCC1)CN1CCOCC1)O

Computed Properties

  • Exact Mass: 407.24219
  • Monoisotopic Mass: 407.24202116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 77.9Ų

Experimental Properties

  • PSA: 77.87
  • LogP: 0.40810
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